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Compound of Interest

Compound Name:
8-Methoxyquinolin-3-amine

hydrochloride

Cat. No.: B13473034

Get Quote

Executive Summary
8-Methoxyquinolin-3-amine hydrochloride (CAS: 1266226-29-2 for 2HCl) is a specialized

heterocyclic building block used primarily in the synthesis of kinase inhibitors and antimalarial

agents. Unlike the more common 4- or 8-amino isomers (e.g., chloroquine or primaquine

precursors), the 3-amino isomer provides a unique vector for Structure-Activity Relationship

(SAR) exploration, projecting substituents into the solvent-exposed region of ATP-binding

pockets in various kinases.

This guide details the physicochemical profile, synthetic routes, handling protocols, and

medicinal chemistry applications of this compound.[1]

Physicochemical Profile
The hydrochloride salt enhances the stability and water solubility of the parent amine, which is

prone to oxidation in its free base form.
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Property Specification

IUPAC Name 8-Methoxyquinolin-3-amine dihydrochloride

Common Name 3-Amino-8-methoxyquinoline 2HCl

CAS Number (Salt) 1266226-29-2 (Dihydrochloride)

CAS Number (Free Base) 91818-21-2

Molecular Formula C₁₀H₁₀N₂O[2] · 2HCl

Molecular Weight 247.12 g/mol (Salt); 174.20 g/mol (Free Base)

Appearance Pale yellow to beige crystalline solid

Solubility
Water: High (>50 mg/mL) DMSO: Soluble DCM:

Insoluble (requires neutralization to free base)

Acidity (pKa) ~4.5 (Quinoline N), ~2.5 (Aniline N) [Predicted]

H-Bond Donors/Acceptors 2 Donors / 3 Acceptors

Structural Analysis
Electronic Environment: The 8-methoxy group is electron-donating, increasing the electron

density of the quinoline ring. However, the 3-amino group is in a meta-like relationship to the

quinoline nitrogen, making it less nucleophilic than a standard aniline but stable enough for

acylation.

Salt Stoichiometry: It is typically supplied as a dihydrochloride (2HCl) because both the

quinoline nitrogen and the primary amine can be protonated under strong acidic conditions,

though the monohydrochloride is also chemically stable.

Synthetic Pathways & Manufacturing
The synthesis of 3-aminoquinolines is more challenging than 2-, 4-, or 8-isomers due to the

lack of direct activation at the 3-position. The most robust industrial route involves the Curtius

Rearrangement of the corresponding carboxylic acid.

Primary Synthesis Workflow (Curtius Route)
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Figure 1: The Curtius Rearrangement route is preferred for its high fidelity and avoidance of

unstable nitro-intermediates.

Alternative Route (Nitro Reduction)
Precursor: 3-Nitro-8-methoxyquinoline.

Method: Catalytic hydrogenation (H₂/Pd-C) or Iron/Acid reduction.

Limitation: The 3-nitro precursor is difficult to synthesize directly via nitration of 8-

methoxyquinoline (which favors the 5- and 8-positions).

Handling, Stability & Storage
Stability Protocol

Oxidation Sensitivity: The free base is sensitive to air oxidation, turning dark brown over

time. The HCl salt is significantly more stable but should still be stored under inert gas

(Argon/Nitrogen) if possible.

Hygroscopicity: The dihydrochloride salt is hygroscopic. Store in a desiccator.

Storage Conditions
Temperature: 2–8°C (Refrigerated).

Container: Amber glass vial (light sensitive).

Shelf Life: 24 months if sealed and desiccated.

Experimental Protocols
Protocol: Conversion to Free Base for Coupling
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Use this protocol when using the HCl salt in nucleophilic substitution or palladium-catalyzed

cross-couplings.

Dissolution: Suspend 1.0 eq of 8-Methoxyquinolin-3-amine 2HCl in DCM (10 mL/g).

Neutralization: Add 2.5 eq of saturated aqueous NaHCO₃ or 1M NaOH.

Extraction: Stir vigorously for 15 minutes. Separate the organic layer.

Drying: Dry organic layer over anhydrous Na₂SO₄.

Usage: Filter and use the filtrate immediately in the next reaction step. Do not concentrate to

dryness unless necessary, to minimize oxidative degradation.

Protocol: Amide Coupling (General Procedure)
Targeting Kinase Inhibitor Scaffolds.

Activation: Dissolve the carboxylic acid partner (1.0 eq) in DMF. Add HATU (1.2 eq) and

DIPEA (3.0 eq). Stir for 5 minutes.

Addition: Add 8-Methoxyquinolin-3-amine 2HCl (1.0 eq) directly to the mixture. (The excess

DIPEA will neutralize the HCl salt in situ).

Reaction: Stir at Room Temperature for 2–4 hours. Monitor by LCMS.

Workup: Dilute with EtOAc, wash with water and brine. The product often precipitates or can

be purified via flash chromatography (MeOH/DCM gradient).

Applications in Drug Discovery
SAR Implications (Structure-Activity Relationship)
The 8-methoxyquinolin-3-amine scaffold offers distinct advantages in medicinal chemistry:

3-Position Vector: Unlike the 4-amino (chloroquine-like) or 8-amino (primaquine-like)

positions, the 3-amino group directs substituents into the "ribose-pocket" or solvent front of

many kinase ATP-binding sites.
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8-Methoxy Interaction: The methoxy group can form intramolecular hydrogen bonds or

specific hydrophobic interactions within the binding pocket, often improving selectivity over

other kinases.

Metabolic Stability: The quinoline nitrogen protects the ring from rapid oxidative metabolism

compared to naphthalene analogs.

Decision Logic for Scaffold Selection

Target: Kinase / DNA Intercalator

Binding Mode Requirement

Vector towards Solvent Front
(Solubility/Selectivity)

 Need Exit Vector 

Vector towards Hinge Region
(H-Bonding)

 Need Core H-Bond 

Select 3-Aminoquinoline Select 4- or 6-Aminoquinoline
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Figure 2: Decision matrix for selecting the 3-aminoquinoline scaffold in drug design.

Safety & Toxicology (SDS Summary)
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Hazard Class GHS Category Statement

Acute Toxicity Category 4 Harmful if swallowed (H302).

Skin Irritation Category 2 Causes skin irritation (H315).

Eye Irritation Category 2A
Causes serious eye irritation

(H319).

STOT-SE Category 3
May cause respiratory irritation

(H335).

Precautionary Note: Aminoquinolines are known to intercalate DNA. Handle with high-

containment procedures (fume hood, nitrile gloves) until genotoxicity is ruled out for your

specific derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13473034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

